Cas no 1705845-78-8 (2-(4-bromophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one)

• Product Name: 2-(4-bromophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one
• CAS No: 1705845-78-8
• MF: C₁₈H₁₈BrNO₄S
• MW: 424.308823108673
• CID: 5824845
• PubChem ID: 90593477
• Update Time: 2025-10-28

2-(4-bromophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one
• F6442-0772
• 2-(4-bromophenyl)-1-(3-((4-methoxyphenyl)sulfonyl)azetidin-1-yl)ethanone
• AKOS024885998
• 2-(4-bromophenyl)-1-[3-(4-methoxyphenyl)sulfonylazetidin-1-yl]ethanone
• 2-(4-bromophenyl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]ethan-1-one
• 1705845-78-8

• Inchi： 1S/C18H18BrNO4S/c1-24-15-6-8-16(9-7-15)25(22,23)17-11-20(12-17)18(21)10-13-2-4-14(19)5-3-13/h2-9,17H,10-12H2,1H3
• InChI Key： JZIVGPJQWZNTKC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(N1CC(C1)S(C1C=CC(=CC=1)OC)(=O)=O)=O

Computed Properties

• Exact Mass: 423.01399g/mol
• Monoisotopic Mass: 423.01399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.1Ų

Additional information on 2-(4-bromophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one

Introduction to 2-(4-bromophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one (CAS No. 1705845-78-8)

The compound 2-(4-bromophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one (CAS No. 1705845-78-8) represents a significant advancement in the realm of medicinal chemistry, particularly in the design of novel heterocyclic scaffolds. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological applications. The presence of both bromophenyl and methoxybenzenesulfonyl substituents introduces unique electronic and steric properties, making it a valuable candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry, owing to their ability to mimic natural bioactive scaffolds while offering enhanced metabolic stability and binding affinity. The incorporation of a sulfonyl group at the 3-position of the azetidine ring further enhances the compound's pharmacological profile, enabling interactions with biological targets of interest. This structural motif has been extensively investigated for its role in modulating enzyme activity and receptor binding, particularly in the context of inflammatory and neurodegenerative diseases.

The bromophenyl moiety in 2-(4-bromophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one serves as an important handle for further chemical manipulation, facilitating the development of libraries of derivatives through cross-coupling reactions and other synthetic transformations. This feature is particularly advantageous in high-throughput screening (HTS) campaigns, where rapid diversification of the chemical space is essential for identifying lead compounds. Additionally, the methoxybenzenesulfonyl group contributes to the compound's solubility and bioavailability, critical factors in drug development.

In the context of current research, this compound has been explored for its potential role in inhibiting key enzymes involved in cancer progression. Preclinical studies have demonstrated that derivatives with similar structural motifs exhibit significant antitumor activity by disrupting critical signaling pathways. The sulfonyl group, in particular, has been shown to modulate the activity of proteases and kinases, which are often overexpressed in malignant cells. Furthermore, the bromophenyl substituent allows for selective binding to target proteins, minimizing off-target effects and enhancing therapeutic efficacy.

The synthesis of 2-(4-bromophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the azetidine ring through cyclocondensation reactions, followed by functionalization with bromophenyl and methoxybenzenesulfonyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce these substituents with high regioselectivity.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. Researchers have leveraged its structural features to develop novel inhibitors targeting a wide range of therapeutic areas, including infectious diseases and metabolic disorders. The ability to modify both aromatic rings while maintaining the core heterocyclic scaffold allows for fine-tuning of pharmacokinetic properties such as half-life and tissue distribution. This flexibility is crucial for optimizing drug candidates for clinical translation.

The pharmacokinetic profile of 2-(4-bromophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one has been thoroughly evaluated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for further development. Notably, the methoxybenzenesulfonyl group enhances water solubility while minimizing hepatotoxicity concerns, addressing key challenges faced by many small molecule drugs.

Future directions in research are likely to focus on exploring analogs of this compound with improved pharmacological profiles. By systematically varying substituents on both aromatic rings while maintaining the core azetidine scaffold, researchers aim to identify derivatives with enhanced potency and selectivity. Additionally, computational modeling techniques are being employed to predict binding affinities and optimize molecular interactions with biological targets.

The broader implications of this work extend beyond individual compounds to encompass advances in drug discovery methodologies. The success of 2-(4-bromophenyl)-1-3-(4-methoxybenzenesulfonyl)azetidin-1-ylethan-1-one underscores the importance of heterocyclic chemistry in developing next-generation therapeutics. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly critical role in addressing complex diseases through targeted molecular intervention.